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Compound of Interest

Compound Name:
Tert-butyl 4-iodopiperidine-1-

carboxylate

Cat. No.: B1311319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tert-butyl 4-iodopiperidine-1-
carboxylate, a key building block in modern medicinal chemistry. This document outlines its

chemical and physical properties, provides detailed experimental protocols for its use, and

illustrates its role in synthetic chemistry through logical workflow diagrams.

Core Chemical Data
Tert-butyl 4-iodopiperidine-1-carboxylate, a valuable reagent in the synthesis of novel

therapeutics, is registered under CAS Number 301673-14-3.[1][2][3][4] This white to pale brown

crystalline powder or low-melting solid is instrumental in the introduction of the 4-iodopiperidine

moiety in a protected form.[5]

Physicochemical Properties
A summary of the key physicochemical properties of Tert-butyl 4-iodopiperidine-1-
carboxylate is presented in the table below. These properties are critical for its handling,

storage, and application in chemical reactions.
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Property Value Reference

CAS Number 301673-14-3 [1][2][3]

Molecular Formula C₁₀H₁₈INO₂ [3][5]

Molecular Weight 311.16 g/mol [3][5]

Melting Point 35-38 °C [5]

Boiling Point 318.8±35.0 °C (Predicted) [5]

Density 1.50±0.1 g/cm³ (Predicted) [5]

Solubility
Slightly soluble in water;

Soluble in methanol
[5]

Appearance
White to pale brown crystalline

powder or low melting solid
[5]

Storage
Keep in a dark place, sealed in

dry, at 2-8°C
[5]

Synonyms
This compound is also known by several synonyms, which are important to recognize in the

literature:

1-Boc-4-iodopiperidine[5]

N-Boc-4-iodopiperidine[5]

tert-butyl 4-iodo-1-piperidinecarboxylate[1]

1-(TERT-BUTOXYCARBONYL)-4-IODOPIPERIDINE[5]

Experimental Protocols
The following sections detail generalized experimental protocols for the use of Tert-butyl 4-
iodopiperidine-1-carboxylate in common synthetic transformations. Researchers should

adapt these methods to their specific substrates and reaction scales.
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General Procedure for Nucleophilic Substitution
This protocol outlines a typical procedure for the displacement of the iodide with a nucleophile,

a common application for this reagent.

Materials:

Tert-butyl 4-iodopiperidine-1-carboxylate

Nucleophile (e.g., an amine, thiol, or alkoxide)

Aprotic polar solvent (e.g., DMF, DMSO, or acetonitrile)

Base (e.g., K₂CO₃, Cs₂CO₃, or Et₃N)

Inert gas (e.g., Nitrogen or Argon)

Standard laboratory glassware and stirring apparatus

Purification supplies (e.g., silica gel for chromatography)

Procedure:

To a solution of Tert-butyl 4-iodopiperidine-1-carboxylate (1.0 eq) in the chosen solvent,

add the nucleophile (1.0-1.5 eq) and the base (1.5-2.0 eq).

The reaction mixture is stirred under an inert atmosphere at a temperature ranging from

room temperature to elevated temperatures (e.g., 80-100 °C), depending on the reactivity of

the nucleophile.

Monitor the reaction progress by a suitable technique (e.g., TLC or LC-MS).

Upon completion, the reaction is quenched with water and the product is extracted with an

appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

and concentrated under reduced pressure.
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The crude product is purified by column chromatography on silica gel to afford the desired

substituted piperidine derivative.

Boc-Deprotection Protocol
This protocol describes the removal of the tert-butoxycarbonyl (Boc) protecting group, a

necessary step in many synthetic routes.

Materials:

Boc-protected piperidine derivative

Strong acid (e.g., Trifluoroacetic acid (TFA) or Hydrochloric acid (HCl) in an organic solvent)

Organic solvent (e.g., Dichloromethane (DCM) or 1,4-Dioxane)

Base for neutralization (e.g., saturated sodium bicarbonate solution)

Standard laboratory glassware

Procedure:

Dissolve the Boc-protected piperidine derivative in the chosen organic solvent.

Add the strong acid (typically in excess, e.g., 20-50% v/v TFA in DCM, or a saturated solution

of HCl in 1,4-dioxane).

Stir the reaction mixture at room temperature.

Monitor the reaction progress by TLC or LC-MS until the starting material is fully consumed.

Concentrate the reaction mixture under reduced pressure to remove the excess acid and

solvent.

The resulting salt can be used directly or neutralized by the addition of a base to yield the

free piperidine.

Logical and Experimental Workflows
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The following diagrams, generated using the DOT language, illustrate the logical flow of

synthetic transformations involving Tert-butyl 4-iodopiperidine-1-carboxylate.

Tert-butyl 4-iodopiperidine-1-carboxylate Nucleophilic Substitution Boc-Protected Substituted Piperidine Boc-Deprotection Substituted Piperidine

Start Reaction Setup

Dissolve Reagents Add Tert-butyl 4-iodopiperidine-1-carboxylate, Nucleophile, and Base to Solvent

Reaction Stir under Inert Atmosphere at Appropriate Temperature

Monitoring Track Progress via TLC or LC-MS

Work-up Quench with Water and Extract with Organic Solvent

Purification Isolate Product using Column Chromatography

Final Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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